Cas no 1291852-79-3 (5-[(4-chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-[(4-chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291852-79-3
• MF: C₁₈H₁₆ClN₅O
• MW: 353.805541992188
• CID: 5321768
• Update Time: 2025-09-28

5-[(4-chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloroanilino)-N-(2,3-dihydro-1H-inden-1-yl)-2H-triazole-4-carboxamide
• 5-[(4-chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H16ClN5O/c19-12-6-8-13(9-7-12)20-17-16(22-24-23-17)18(25)21-15-10-5-11-3-1-2-4-14(11)15/h1-4,6-9,15H,5,10H2,(H,21,25)(H2,20,22,23,24)
• InChI Key： KLRJYZDNZKTWRY-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=C(Cl)C=C2)C(C(NC2C3=C(C=CC=C3)CC2)=O)=NN1

Additional information on 5-[(4-chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide

5-[(4-Chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291852-79-3): A Comprehensive Overview

5-[(4-Chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291852-79-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a triazole ring and a substituted indanone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The triazole ring is a well-known pharmacophore in medicinal chemistry, often associated with antifungal and antiviral activities. The presence of the (4-chlorophenyl)amino group and the N-(2,3-dihydro-1H-inden-1-yl) substituent further enhances the compound's biological activity by modulating its interactions with various biological targets. Recent studies have highlighted the potential of this compound in treating various diseases, including cancer and neurological disorders.

In the context of cancer research, 5-[(4-Chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide has shown promising results as a potential anticancer agent. Studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

Beyond its anticancer properties, this compound has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California found that 5-[(4-Chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide exhibited significant neuroprotective activity in models of Parkinson's disease. The compound was shown to reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of CAS No. 1291852-79-3 have also been studied extensively. Its high lipophilicity and low molecular weight make it suitable for oral administration and enable it to cross the blood-brain barrier effectively. This characteristic is particularly advantageous for targeting central nervous system (CNS) disorders. Additionally, the compound has demonstrated favorable pharmacokinetic profiles in preclinical studies, with good bioavailability and a long half-life.

In terms of safety and toxicity, preliminary studies have indicated that 5-[(4-Chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide is well-tolerated at therapeutic doses. However, further investigations are necessary to fully assess its safety profile in humans. Clinical trials are currently underway to evaluate its efficacy and safety in treating various diseases.

The synthesis of CAS No. 1291852-79-3 involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of an appropriately substituted indanone with an azide followed by cycloaddition reactions to form the triazole ring. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In conclusion, 5-[(4-Chlorophenyl)amino]-N-(2,3-dihydro-1H-inden-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1291852-79-3) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry. Ongoing studies continue to explore its full potential in various disease contexts, paving the way for potential breakthroughs in drug discovery and development.